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Compound of Interest

Compound Name: 6,8-Dioxononanoic acid

Cat. No.: B15375930

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 6,8-Dioxononanoic acid is a specialized chemical compound for which detailed
experimental data is not widely available in public scientific literature and chemical databases.
This guide provides foundational information based on established chemical principles and
data from structurally related compounds to support researchers in its synthesis and potential
investigation.

Introduction

6,8-Dioxononanoic acid is a dicarbonyl compound containing a nine-carbon chain with a
terminal carboxylic acid. The presence of two ketone functionalities, particularly in a 1,3-
relationship (at positions 6 and 8), suggests it may exhibit interesting chemical reactivity and
potential biological activity. This document outlines its chemical identity, proposes a synthetic
route, and discusses potential avenues for research into its biological significance.

Chemical Identification and Properties

While a specific CAS number for 6,8-dioxononanoic acid is not indexed in major chemical
databases, its IUPAC name is systematically derived from its structure.

IUPAC Name: 6,8-dioxononanoic acid
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Below is a table summarizing the predicted physicochemical properties of 6,8-dioxononanoic
acid. These values are calculated based on its chemical structure and provide a useful starting
point for experimental design.

Property Value Source
Molecular Formula CoH1404 Calculated
Molecular Weight 186.20 g/mol Calculated
XLogP3 0.3 Calculated
Hydrogen Bond Donor Count 1 Calculated
Hydrogen Bond Acceptor

Count 4 Calculated
Rotatable Bond Count 7 Calculated
Exact Mass 186.089209 g/mol Calculated
Monoisotopic Mass 186.089209 g/mol Calculated
Topological Polar Surface Area  71.1 A2 Calculated
Heavy Atom Count 13 Calculated
Complexity 235 Calculated

Proposed Synthesis: Experimental Protocol

The synthesis of a 3-dicarbonyl compound such as 6,8-dioxononanoic acid can be
approached through a Claisen condensation reaction. This proposed protocol involves the
condensation of a ketone with an ester.

Objective: To synthesize 6,8-dioxononanoic acid via Claisen condensation.
Materials:
o Methyl 6-oxohexanoate

e Acetone
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e Sodium ethoxide (NaOEt)

e Anhydrous ethanol

o Diethyl ether

e Hydrochloric acid (1 M)

e Sodium sulfate (anhydrous)

o Standard laboratory glassware and equipment for reflux, extraction, and purification.
Procedure:

e Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a reflux
condenser, a dropping funnel, and a nitrogen inlet, dissolve sodium ethoxide (1.1
equivalents) in anhydrous ethanol under a nitrogen atmosphere.

» Addition of Reactants: To the stirred solution, add methyl 6-oxohexanoate (1 equivalent)
dropwise via the dropping funnel. After the addition is complete, add acetone (1.5
equivalents) dropwise.

¢ Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction
progress using Thin Layer Chromatography (TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature and pour it into
a beaker containing ice-cold 1 M hydrochloric acid to neutralize the base and precipitate the
product.

o Extraction: Extract the aqueous mixture with diethyl ether (3 x 50 mL). Combine the organic
layers.

 Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, and filter. Remove the solvent under reduced pressure to yield the crude product.

 Final Purification: The crude product can be further purified by column chromatography on
silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to
afford pure 6,8-dioxononanoic acid.
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¢ Characterization: Confirm the structure of the final product using spectroscopic methods
such as *H NMR, 3C NMR, and Mass Spectrometry.
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Pure 6,8-Dioxononanoic Acid

Caption: Proposed workflow for the synthesis and purification of 6,8-dioxononanoic acid.
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Biological Activity Investigation
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Caption: Logical workflow for investigating the biological activity of a novel compound.

Potential Biological Activities and Research
Directions

While no specific biological activities have been documented for 6,8-dioxononanoic acid, the
presence of the dicarbonyl and carboxylic acid moieties suggests several avenues for
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investigation.

« Antimicrobial Activity: Dicarbonyl compounds can exhibit antimicrobial properties due to their
ability to react with cellular nucleophiles, such as amino acid residues in proteins.

e Enzyme Inhibition: The structure may allow it to act as a competitive or non-competitive
inhibitor for various enzymes, particularly those involved in metabolic pathways.

e Precursor for Heterocyclic Synthesis: Dicarbonyl compounds are valuable precursors for the
synthesis of various heterocyclic compounds, which are a cornerstone of many
pharmaceuticals.

Researchers are encouraged to perform initial in vitro screening assays to explore the potential
of 6,8-dioxononanoic acid in areas such as cancer cell viability, antimicrobial efficacy, and
enzyme inhibition. Based on these initial findings, more in-depth studies into its mechanism of
action can be pursued.

 To cite this document: BenchChem. [An In-depth Technical Guide to 6,8-Dioxononanoic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15375930#6-8-dioxononanoic-acid-cas-number-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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